Cas no 2137851-24-0 (4',7'-dibromo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine)

• Product Name: 4',7'-dibromo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine
• CAS No: 2137851-24-0
• MF: C₁₀H₁₀Br₂N₂
• MW: 318.007800579071
• CID: 6289141
• PubChem ID: 165473992
• Update Time: 2025-05-26

4',7'-dibromo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine Chemical and Physical Properties

Names and Identifiers

• 4',7'-dibromo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine
• EN300-1105221
• 2137851-24-0
• 4',7'-dibromo-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-3-amine

• Inchi： 1S/C10H10Br2N2/c11-5-1-2-6(12)9-8(5)10(4-14-9)3-7(10)13/h1-2,7,14H,3-4,13H2
• InChI Key： XWRMBEXOZPEICC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1C1(CN2)CC1N)Br

Computed Properties

• Exact Mass: 317.91902g/mol
• Monoisotopic Mass: 315.92107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38Ų

Additional information on 4',7'-dibromo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine

Introduction to 4',7'-dibromo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine (CAS No. 2137851-24-0)

4',7'-dibromo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine, identified by its Chemical Abstracts Service (CAS) number 2137851-24-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic indole derivative exhibits a unique molecular architecture characterized by the interplay of bromine substituents and a spirocyclopropane core, which imparts distinct electronic and steric properties. The compound’s significance lies in its potential as a building block for the development of novel therapeutic agents, particularly in the realms of oncology and central nervous system (CNS) disorders.

The spirocyclopropane moiety in this molecule is a key feature, contributing to its rigidity and influencing its interactions with biological targets. Spirocyclic compounds are known for their high binding affinity and selectivity, making them valuable scaffolds in drug design. The presence of bromo atoms at the 4' and 7' positions further enhances the compound’s reactivity, enabling various functionalization strategies that can be exploited to optimize pharmacokinetic and pharmacodynamic properties.

1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine represents a sophisticated fusion of indole and spirocyclic chemistry, elements that have been extensively studied for their biological activity. Indole derivatives are widely recognized for their role in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The structural novelty of this compound suggests that it may possess unique mechanisms of action compared to traditional indole-based drugs.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural features like the spirocyclopropane ring influence binding affinity and selectivity. Studies indicate that the rigid spirocyclic core can stabilize specific conformational states of biological targets, potentially leading to higher efficacy with fewer side effects. The bromo substituents are particularly interesting from a medicinal chemistry perspective, as they can serve as handles for further derivatization via cross-coupling reactions, allowing for the introduction of diverse functional groups.

The pharmacological potential of 4',7'-dibromo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine has been explored in several preclinical studies. Initial research suggests that it may exhibit inhibitory activity against certain kinases and transcription factors implicated in cancer progression. The spirocyclic scaffold appears to confer selectivity toward these targets by mimicking natural substrates or allosterically modulating enzyme activity. Additionally, the compound’s ability to cross the blood-brain barrier makes it a promising candidate for treating CNS disorders.

The synthesis of this complex molecule presents both challenges and opportunities for synthetic chemists. The spirocyclopropane ring is notoriously difficult to construct due to its strained three-membered cycle, but modern synthetic methodologies have made significant strides in addressing this issue. Transition-metal-catalyzed reactions, such as palladium-catalyzed coupling reactions, have been particularly effective in constructing the spirocyclic core while introducing functional groups like bromine at specific positions.

The presence of bromo atoms not only enhances reactivity but also allows for further derivatization using techniques like Suzuki-Miyaura coupling or Buchwald-Hartwig amination. These reactions enable the introduction of aryl or amino groups at strategic positions within the molecule, which can fine-tune its pharmacological properties. Such flexibility is crucial for optimizing drug candidates for clinical use.

In terms of biological activity, preliminary data indicate that 4',7'-dibromo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine may exhibit anti-proliferative effects on certain cancer cell lines. The spirocyclic indole scaffold appears to disrupt critical signaling pathways involved in cell growth and survival, offering a potential therapeutic strategy against tumors resistant to conventional treatments. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic window.

The compound’s potential as an anti-inflammatory agent has also been highlighted by recent research. Indole derivatives are known to modulate inflammatory responses by interacting with nuclear receptors like aryl hydrocarbon receptor (AhR). The unique structural features of 4',7'-dibromo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine may enhance its ability to modulate these pathways, providing a novel approach to treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.

The synthesis and characterization of this molecule have been aided by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods have provided valuable insights into its molecular structure and conformational preferences, which are essential for understanding its biological behavior. High-resolution NMR studies have confirmed the connectivity between the indole ring and the spirocyclopropane core, while X-ray crystallography has revealed detailed information about its three-dimensional structure.

The future development of 4',7'-dibromo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine will likely involve both computational modeling and experimental validation. Molecular dynamics simulations can predict how this compound interacts with biological targets at an atomic level, guiding the design of next-generation analogs with improved potency and selectivity. Experimental validation through enzyme assays and cell-based assays will be crucial for confirming these predictions and advancing towards clinical trials.

In conclusion,4',7'-dibromo-1',2 '-dihydrospirocyclopropane - 1 , 3 '-indole - 3 - amine (CAS No. 2137851 - 24 - 0) represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of spirocyclic indole chemistry and brominated functional groups makes it a versatile scaffold for drug discovery. Ongoing research aims to fully exploit its therapeutic potential across multiple disease areas while addressing synthetic challenges through innovative methodologies.